Cas no 1314784-78-5 (1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine)

• Product Name: 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine
• CAS No: 1314784-78-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6377982
• PubChem ID: 117285396
• Update Time: 2025-08-05

1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine
• 1314784-78-5
• EN300-1868824

• Inchi： 1S/C11H14FNO/c1-14-9-5-2-4-8(12)10(9)11(13)6-3-7-11/h2,4-5H,3,6-7,13H2,1H3
• InChI Key： IEIYKFRHVDIXKW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1(CCC1)N)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine

Comprehensive Guide to 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine (CAS No. 1314784-78-5): Properties, Applications, and Market Insights

In the ever-evolving field of organic chemistry, 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine (CAS No. 1314784-78-5) has emerged as a compound of significant interest. This fluorinated cyclobutylamine derivative is gaining attention due to its unique structural features and potential applications in pharmaceutical research and material science. Researchers and industry professionals are increasingly searching for information on this compound, particularly its synthesis pathways, physicochemical properties, and possible biological activities.

The molecular structure of 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine combines a fluorinated aromatic ring with a cyclobutylamine moiety, creating a scaffold that offers interesting possibilities for drug discovery. Current trends in medicinal chemistry show growing interest in such fluorine-containing building blocks, as they often demonstrate improved metabolic stability and membrane permeability compared to their non-fluorinated counterparts. The presence of both fluoro and methoxy substituents on the phenyl ring makes this compound particularly valuable for structure-activity relationship studies.

From a synthetic chemistry perspective, 1314784-78-5 represents an important intermediate for the development of novel therapeutic agents. Recent publications indicate that similar fluorophenyl cyclobutylamine structures are being investigated as potential modulators of various biological targets. The compound's molecular weight of 195.23 g/mol and its balanced lipophilicity profile make it suitable for further derivatization in drug discovery programs.

The pharmaceutical applications of 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine are particularly noteworthy. In recent years, there has been a surge in searches related to "fluorinated amine pharmaceuticals" and "small molecule drug candidates," reflecting the industry's focus on these compounds. The rigid cyclobutane ring in this molecule can impose valuable conformational constraints when incorporated into larger drug molecules, potentially enhancing target selectivity.

Analytical characterization of CAS 1314784-78-5 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are crucial for confirming the compound's identity and assessing its quality for research purposes. The methoxy group at the 6-position and the fluoro substituent at the 2-position create distinct spectroscopic signatures that facilitate structural verification.

Market analysis reveals growing demand for specialized fluorinated building blocks like 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine. Pharmaceutical companies and contract research organizations are actively sourcing such compounds to expand their libraries of drug-like molecules. The global market for fluorine-containing pharmaceuticals is projected to grow significantly, driven by the increasing recognition of fluorine's beneficial effects on drug properties.

Storage and handling of 1314784-78-5 require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage protocols should be followed to maintain the compound's stability. The amine functionality suggests that protection from moisture and acidic conditions would be advisable for long-term storage.

Recent scientific literature highlights the versatility of fluorophenyl cyclobutylamine derivatives in medicinal chemistry. Several research groups have published work exploring similar structures as potential CNS-active compounds or as enzyme inhibitors. This aligns with current trends in drug discovery, where there's particular interest in blood-brain barrier permeable molecules and targeted protein degraders.

The synthesis of 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclobutane ring formation, aromatic fluorination, and amine introduction. Process chemists are continuously optimizing these routes to improve yields and reduce environmental impact, reflecting the industry's growing emphasis on green chemistry principles.

Quality control for CAS 1314784-78-5 is critical for research applications. Reputable suppliers provide comprehensive analytical data, including HPLC chromatograms and spectroscopic evidence of purity. The standard purity grade for research purposes is typically ≥95%, with higher grades available for more demanding applications. This attention to quality reflects the compound's importance as a pharmaceutical intermediate.

Looking ahead, the future applications of 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine appear promising. With increasing interest in personalized medicine and targeted therapies, such structurally diverse building blocks will likely play a crucial role in developing the next generation of therapeutic agents. The compound's unique combination of fluorine substitution and cyclobutane geometry makes it particularly valuable for addressing current challenges in drug discovery.

In conclusion, 1-(2-fluoro-6-methoxyphenyl)cyclobutan-1-amine (CAS No. 1314784-78-5) represents an important compound in modern organic and medicinal chemistry. Its structural features align well with current trends in pharmaceutical research, particularly in areas focusing on fluorinated bioactive molecules and conformationally constrained scaffolds. As research continues to explore the potential of such compounds, this specific fluorophenyl cyclobutylamine derivative is likely to maintain its relevance in scientific and industrial applications.